1-(3-Ethoxy-5-(methylthio)phenyl)propan-1-one

• Molecular Formula: C12H16O2S
• Molecular Weight: 224.32 g/mol
• IUPAC Name: 1-(3-ethoxy-5-methylsulfanylphenyl)propan-1-one
• InChI: InChI=1S/C12H16O2S/c1-4-12(13)9-6-10(14-5-2)8-11(7-9)15-3/h6-8H,4-5H2,1-3H3
• InChI Key: SDQZTJJEBYKJBA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=CC(=C1)SC)OCC

Description

1-(3-Ethoxy-5-(methylthio)phenyl)propan-1-one is a substituted aryl ketone featuring a propan-1-one backbone attached to a phenyl ring modified with ethoxy (-OCH₂CH₃) and methylthio (-SCH₃) groups at the 3- and 5-positions, respectively. This structural combination may influence reactivity in organic synthesis, solubility, and biological interactions.

Preparation Methods

The synthesis of 1-(3-Ethoxy-5-(methylthio)phenyl)propan-1-one typically involves the reaction of 3-ethoxy-5-(methylthio)benzaldehyde with a suitable propanone derivative under controlled conditions. The reaction is usually catalyzed by an acid or base to facilitate the formation of the desired product. Industrial production methods may involve large-scale batch or continuous processes, ensuring high yield and purity of the compound .

Chemical Reactions Analysis

1-(3-Ethoxy-5-(methylthio)phenyl)propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the ketone group to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The ethoxy and methylthio groups can undergo nucleophilic substitution reactions, leading to the formation of various derivatives. Common reagents and conditions for these reactions include acidic or basic environments, specific temperature controls, and the use of catalysts to enhance reaction rates.

Scientific Research Applications

1-(3-Ethoxy-5-(methylthio)phenyl)propan-1-one has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Ethoxy-5-(methylthio)phenyl)propan-1-one involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to undergo various chemical transformations, which can influence biological systems. For example, its antimicrobial activity may result from the disruption of microbial cell membranes or inhibition of essential enzymes .

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Substituents	Aromatic Ring	Ketone Position	Notable Properties/Reactivity
1-(3-Ethoxy-5-(methylthio)phenyl)propan-1-one	3-OCH₂CH₃, 5-SCH₃	Phenyl	1	Electron-donating groups enhance ring reactivity; dual substituents may increase steric hindrance.
1-(4-(Methylthio)phenyl)propan-1-one (S1j)	4-SCH₃	Phenyl	1	Para-substitution directs electrophilic reactions meta; moderate lipophilicity .
1-(5-Methylthiophen-2-yl)propan-1-one	5-CH₃ on thiophene	Thiophene	1	Electron-rich thiophene enhances π-π interactions; moderate coupling yields (53–58%) .
1-[4-(Methylthio)phenyl]propan-2-one	4-SCH₃	Phenyl	2	Ketone position affects metabolism; undergoes deamination and reduction .
1-(4-Chlorophenyl)propan-1-one	4-Cl	Phenyl	1	Electron-withdrawing Cl reduces ring reactivity; yields 67% in coupling .

Research Findings and Implications

• Synthetic Applications : The ethoxy group in the target compound may improve solubility in polar solvents, facilitating reactions in homogeneous conditions. Conversely, methylthio’s lipophilicity could enhance membrane permeability in biological contexts .
• Metabolic Stability : Methylthio groups are less prone to oxidative metabolism than thiophene rings, suggesting the target compound might exhibit longer half-lives compared to thiophene-based analogs .